Cas no 13113-79-6 (Benzenethiol, 4-nitro-,sodium salt (1:1))

• Product Name: Benzenethiol, 4-nitro-,sodium salt (1:1)
• CAS No: 13113-79-6
• MF: C₆H₅NNaO₂S
• MW: 178.164170980453
• CID: 221682
• PubChem ID: 23718988
• Update Time: 2025-04-19

Benzenethiol, 4-nitro-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-nitro-,sodium salt (1:1)
• sodium,4-nitrobenzenethiol
• 4-Nitrobenzenethiol sodium salt
• 4-Nitrothiophenol sodium salt
• Benzenethiol, p-nitro-, sodium deriv. (6CI)
• Benzenethiol, p-nitro-, sodium salt (8CI)
• Benzenethiol,4-nitro-, sodium salt (9CI)
• Sodium 4-nitrophenyl sulfide
• Sodium 4-nitrothiophenoxide
• Sodium p-nitrobenzenethiolate
• Sodium p-nitrophenylmercaptide
• Sodium p-nitrothiop
• Sodium, [(p-nitrophenyl)thio]-(7CI)
• Sodium4-nitrobenzenethiolate
• Sodium4-nitrothiophenolate
• NSC-63891
• NSC63891
• 13113-79-6
• SCHEMBL9804074

• Inchi： 1S/C6H5NO2S.Na/c8-7(9)5-1-3-6(10)4-2-5;/h1-4,10H;/q;+1
• InChI Key： SKXSSXKAWAWWHE-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)[N+](=O)[O-].[Na+]

Computed Properties

• Exact Mass: 177.99386886g/mol
• Monoisotopic Mass: 177.99386886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.8Ų